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Compound of Interest

Compound Name: Diisohexyl phthalate

Cat. No.: B047076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the industrial uses,

physicochemical properties, and analytical protocols for Diisohexyl phthalate (DIHP).

Additionally, this document outlines a general synthesis method and discusses the toxicological

profile of DIHP, including its potential impact on key signaling pathways.

Industrial Applications of Diisohexyl Phthalate
Diisohexyl phthalate (DIHP) is a member of the phthalate ester class of compounds, primarily

utilized for its ability to impart flexibility and durability to polymers.[1][2] Its principal application

is as a plasticizer, most notably in Polyvinyl Chloride (PVC) formulations.[1] The addition of

DIHP to PVC allows for the production of a wide range of flexible materials, including electrical

cable insulation, films, and medical tubing.[1]

Beyond its role as a plasticizer, DIHP can also serve as a chemical intermediate in organic

synthesis, acting as a precursor for the creation of other chemical substances.[1] Commercial

grades of DIHP may contain up to 25% di-n-hexyl phthalate (DnHP).[3] In some regions, such

as Australia, DIHP is imported for use in specialized applications like auto transmission

lubricants.[3]
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A summary of the key physicochemical properties of Diisohexyl phthalate is presented in

Table 1. This data is essential for understanding its behavior in various industrial processes and

for developing analytical methods.

Property Value Reference

Molecular Formula C₂₀H₃₀O₄ [4][5]

Molecular Weight 334.45 g/mol [4][5]

CAS Number

71850-09-4 (generic), 259139-

51-0, 146-50-9 (specific

isomers)

[3][4][5]

Appearance Colorless, oily liquid [1]

Boiling Point 341.5 ± 10.0 °C (Predicted) [4]

Density 1.010 ± 0.06 g/cm³ (Predicted) [4]

Water Solubility Practically insoluble [6]

Solubility in Organic Solvents

Soluble in hexane, ethyl

acetate, toluene, chloroform

(slightly), and methanol

(slightly)

[4][5][6]

Vapor Pressure
< 0.01 mmHg (20 °C) (for the

similar DEHP)
[1]

LogP 6.3 (XLogP3) [4]

Experimental Protocols
Synthesis of Diisohexyl Phthalate (Adapted Protocol)
This protocol is adapted from established methods for the synthesis of dialkyl phthalates, such

as diethyl phthalate and di(2-ethylhexyl) phthalate.[2][7][8][9]

Materials:

Phthalic anhydride
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Isohexyl alcohol (e.g., 4-methyl-1-pentanol)

Sulfuric acid or p-toluenesulfonic acid (catalyst)

Toluene (for azeotropic removal of water)

5% aqueous sodium carbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Dichloromethane or other suitable extraction solvent

Equipment:

Round-bottom flask

Dean-Stark trap

Condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark trap and condenser,

combine phthalic anhydride (1.0 molar equivalent) and isohexyl alcohol (2.2 molar

equivalents).

Catalyst and Solvent Addition: Add a catalytic amount of sulfuric acid or p-toluenesulfonic

acid (approximately 0.5-1.0% by weight of the phthalic anhydride). Add toluene to the flask to

facilitate the azeotropic removal of water.
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Esterification: Heat the reaction mixture to reflux with vigorous stirring. The water produced

during the esterification will be collected in the Dean-Stark trap. Continue the reaction until

the theoretical amount of water has been collected, indicating the completion of the reaction.

Neutralization: Cool the reaction mixture to room temperature. Transfer the mixture to a

separatory funnel and wash with a 5% aqueous sodium carbonate solution to neutralize the

acidic catalyst.

Washing: Wash the organic layer sequentially with water and then with brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the toluene and any excess isohexyl

alcohol by vacuum distillation using a rotary evaporator.

Purification: The crude Diisohexyl phthalate can be further purified by vacuum distillation to

obtain a clear, viscous liquid.
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Synthesis of Diisohexyl Phthalate
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Caption: Workflow for the synthesis of Diisohexyl phthalate.
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Quantification of Diisohexyl Phthalate in PVC Samples
by GC-MS
This protocol is based on established gas chromatography-mass spectrometry (GC-MS)

methods for the analysis of phthalates in polymer matrices.

Materials and Equipment:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Analytical balance

Ultrasonic bath

Vortex mixer

Syringe filters (0.45 µm, PTFE)

Autosampler vials

Methanol (HPLC grade)

Diisohexyl phthalate analytical standard

Internal standard (e.g., deuterated phthalate)

Procedure:

Sample Preparation:

Accurately weigh approximately 0.1 g of the PVC sample into a glass vial.

Add 10 mL of methanol to the vial.

Place the vial in an ultrasonic bath for 60 minutes to extract the DIHP.

Allow the solution to cool to room temperature.

Internal Standard Spiking:
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Add a known concentration of the internal standard to the extract.

Filtration:

Filter the extract through a 0.45 µm PTFE syringe filter into an autosampler vial.

GC-MS Analysis:

Inject a 1 µL aliquot of the filtered extract into the GC-MS system.

GC Conditions (Example):

Inlet: Split/splitless, 280 °C

Carrier Gas: Helium, constant flow rate of 1.2 mL/min

Oven Program: Initial temperature of 60 °C, hold for 1 min, ramp to 300 °C at 10 °C/min,

hold for 5 min.

Column: HP-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness)

MS Conditions (Example):

Ion Source: Electron Ionization (EI), 70 eV

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for DIHP and

the internal standard.

Quantification:

Create a calibration curve using a series of DIHP standards of known concentrations.

Quantify the amount of DIHP in the sample by comparing the peak area ratio of DIHP to

the internal standard against the calibration curve.
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GC-MS Analysis of DIHP in PVC
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Caption: Workflow for DIHP quantification in PVC.

Toxicological Profile and Signaling Pathways
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There is limited toxicological data available specifically for Diisohexyl phthalate.[3] Much of

the hazard characterization is extrapolated from structurally similar phthalates, such as Di-n-

hexyl phthalate (DnHP).[3] Phthalates, as a class, are known for their potential to act as

endocrine disruptors.

Potential Interaction with Androgen Receptor Signaling
Note: The following pathway is based on the known effects of other phthalates, such as DEHP,

and represents a potential mechanism of action for DIHP.

Phthalates and their metabolites may act as antagonists to the androgen receptor (AR). This

can lead to a disruption of normal androgen signaling, which is crucial for male reproductive

development and function. The proposed mechanism involves the binding of phthalate

metabolites to the ligand-binding domain of the AR, which can prevent the binding of

endogenous androgens like testosterone and inhibit the subsequent transcriptional activation of

androgen-responsive genes.
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Potential DIHP Interference with Androgen Receptor Signaling
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Caption: Potential antagonism of androgen receptor signaling by DIHP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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